Fronepidil

Specification

• CAS No.: 79700-63-3
• Molecular Formula: C21H31NO2
• Molecular Weight: 329.5 g/mol
• IUPAC Name: 1-[1-(2-methylpropoxy)-3-(2-phenylbut-3-yn-2-yloxy)propan-2-yl]pyrrolidine
• Standard InChI: InChI=1S/C21H31NO2/c1-5-21(4,19-11-7-6-8-12-19)24-17-20(16-23-15-18(2)3)22-13-9-10-14-22/h1,6-8,11-12,18,20H,9-10,13-17H2,2-4H3
• Standard InChI Key: BFXRCMJRKTUNIQ-UHFFFAOYSA-N
• SMILES: CC(C)COCC(COC(C)(C#C)C1=CC=CC=C1)N2CCCC2
• Canonical SMILES: CC(C)COCC(COC(C)(C#C)C1=CC=CC=C1)N2CCCC2

Introduction

Fronepidil, with the chemical formula C21H31NO2 and CAS number 79700-63-3, is a compound of interest in various scientific and medical fields. It is primarily recognized for its potential therapeutic applications, particularly in the treatment of neurological disorders. This article aims to provide a comprehensive overview of Fronepidil, including its chemical properties, research applications, and therapeutic potential.

Research Applications

Fronepidil is utilized in several areas of research:

• Chemistry: It serves as a precursor for synthesizing other compounds, contributing to advancements in chemical synthesis techniques.

• Biology: Studies focus on its effects on biological systems, exploring its interaction with cellular processes.

• Medicine: Fronepidil is researched for its therapeutic potential, particularly in managing neurological conditions.

Therapeutic Potential

Fronepidil is primarily investigated for its role in treating neurological disorders. It is classified as a calcium channel blocker, which helps manage cerebrovascular disorders by modulating calcium ion influx through voltage-gated calcium channels. This action leads to several therapeutic benefits:

• Neuroprotection: By reducing calcium overload in neurons, Fronepidil helps prevent excitotoxicity, a common pathway to neuronal damage in conditions like stroke and neurodegenerative diseases.

• Vasodilation: It promotes vasodilation, improving cerebral blood flow and aiding in the treatment of cerebrovascular disorders.

• Anti-inflammatory Effects: Fronepidil has been observed to reduce inflammatory responses in the central nervous system, contributing to its neuroprotective properties.

Clinical Applications

Fronepidil has been studied for its potential benefits in various clinical settings:

• Cerebrovascular Disorders: Clinical trials indicate that Fronepidil can improve outcomes in patients with ischemic stroke by enhancing cerebral perfusion and reducing infarct size.

• Neurodegenerative Diseases: Research suggests that Fronepidil may offer protective effects in conditions like Alzheimer's disease by mitigating neuronal loss and improving cognitive function.

• Chronic Pain Management: Preliminary studies suggest that Fronepidil may alleviate neuropathic pain through its action on calcium channels.

Research Findings

Recent studies have further elucidated the mechanisms by which Fronepidil exerts its biological effects:

• A study highlighted that Fronepidil significantly reduced levels of reactive oxygen species (ROS) in neuronal cultures, indicating its antioxidant properties.

• Another investigation demonstrated that Fronepidil modulated the expression of neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor), crucial for neuronal survival and growth.

Comparison with Similar Compounds

Fronepidil can be compared with other similar compounds like propranolol, alprenolol, and pindolol. These compounds share structural similarities but differ in specific properties and applications.